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Compound of Interest

Compound Name: 5-Bromo-2-chlorophenol

Cat. No.: B068879

Application Notes and Protocols: 5-Bromo-2-
chlorophenol

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling, storage, and use of 5-
Bromo-2-chlorophenol in a laboratory setting. The information is compiled to ensure the
safety of personnel and the integrity of research outcomes.

Chemical and Physical Properties

5-Bromo-2-chlorophenol is a halogenated aromatic compound utilized as an intermediate in
the synthesis of pharmaceuticals and other bioactive molecules.[1][2] Its physical and chemical
properties are summarized below.
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Property Value Reference

Molecular Formula CeHaBrCIO [3]

Molecular Weight 207.45 g/mol [3]
White to cream or pale brown

Appearance [2][4]
crystals or powder

Melting Point 54.0-60.0°C [4]
Moderately soluble in organic

" solvents like ethanol,

Solubility [2]
chloroform, and acetone;
limited solubility in water.

CAS Number 183802-98-4 [3]

Safety and Hazard Information

5-Bromo-2-chlorophenol is classified as a hazardous substance.[3] Adherence to safety

guidelines is critical.

GHS Hazard Classification:[3]

Acute Toxicity, Oral (Harmful if swallowed)

Acute Toxicity, Dermal (Harmful in contact with skin)

Skin Irritation (Causes skin irritation)

Serious Eye Irritation (Causes serious eye irritation)
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Hazard Statement Precautionary Measures

Do not eat, drink, or smoke when using this
) product. Wash hands thoroughly after handling.
H302: Harmful if swallowed _
If swallowed, call a poison center or doctor.

Rinse mouth.

Wear protective gloves and clothing. If on skin,
H312: Harmful in contact with skin wash with plenty of water. Call a poison center

or doctor if you feel unwell.

Wear protective gloves. If skin irritation occurs,
H315: Causes skin irritation get medical advice. Take off contaminated

clothing and wash it before reuse.

Wear eye protection/face protection. If in eyes,

rinse cautiously with water for several minutes.
H319: Causes serious eye irritation Remove contact lenses if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice.

Handling and Storage Guidelines

Proper handling and storage are essential to maintain the chemical's stability and prevent

exposure.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[5]

Avoid generating dust.[6]

Use personal protective equipment (PPE) as specified in the table below.

Avoid contact with skin, eyes, and clothing.[5]

Wash hands thoroughly after handling.[7]

Keep containers securely sealed when not in use.[6]
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Storage:

Keep containers tightly closed.[6][7][8]

Protect containers from physical damage.[6]

Store in a cool, dry, and well-ventilated area.[5][6]

Store away from incompatible materials and foodstuff containers.[6]

Some suppliers recommend storing under an inert atmosphere like argon.[6]

Parameter

Guideline

Storage Temperature

Cool, room temperature

Container

Original, tightly sealed container. Lined metal or

plastic pails are suitable.[6]

Incompatibilities

Strong oxidizing agents.

Atmosphere

Store in a dry environment. Some sources

suggest storing under argon.[6]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory when handling 5-Bromo-2-chlorophenol.

Equipment

Specification

Eye/Face Protection

Safety glasses with side-shields or chemical
goggles.[5] A face shield may be appropriate for
larger quantities.

Skin Protection

Chemical-resistant gloves (e.g., nitrile rubber).

Lab coat or other protective clothing.[5]

Respiratory Protection

For operations that may generate dust, a
NIOSH-approved respirator with a particulate

filter is recommended.[6]

© 2025 BenchChem. All rights reserved.

4/8 Tech Support


https://www.echemi.com/sds/2-bromo-5-chlorophenol-pd180727129911.html
https://static.cymitquimica.com/products/54/pdf/sds-OR48111.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR48111.pdf
https://www.fishersci.com/store/msds?partNumber=AC173531000&countryCode=US&language=en
https://www.cpachem.com/msds?num=SB50060&dnl=sd_-_4-Bromo-2-chlorophenol_%5BCAS_3964-56-5%5D_%28SB50060%29_%28EU%29.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR48111.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR48111.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR48111.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR48111.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR48111.pdf
https://www.benchchem.com/product/b068879?utm_src=pdf-body
https://www.echemi.com/sds/2-bromo-5-chlorophenol-pd180727129911.html
https://www.echemi.com/sds/2-bromo-5-chlorophenol-pd180727129911.html
https://static.cymitquimica.com/products/54/pdf/sds-OR48111.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b068879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGH ey cricn

Experimental Protocols
Protocol 1: General Procedure for Weighing and
Preparing a Solution

This protocol outlines the steps for safely weighing 5-Bromo-2-chlorophenol and preparing a

stock solution.

Workflow Diagram:
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Preparation

Don PPE
(Gloves, Goggles, Lab Coat)

Y

Set up work area in
Chemical Fume Hood

Y

Retrieve 5-Bromo-2-chlorophenol
from storage

Weighing
\

Place weigh boat on
analytical balance and tare

Y

Carefully transfer required
amount of solid

Y

Record exact mass

Dissolution

Transfer solid to
appropriate glassware

Add chosen solvent
(e.g., Ethanol, Acetone)

Stir until fully dissolved

Cleanup‘;( Storage

Seal solution container
and label appropriately

Y

Dispose of weigh boat in
solid waste container

Y

Return stock chemical to
proper storage

Y

Clean work area and
remove PPE
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5-Bromo-2-chlorophenol Arylboronic Acid Pd Catalyst (e.g., Pd(PPhs)4) Base (e.g., K2COs) Solvent (e.g., Toluene/H20)

\\‘\ I /

Reaction Mixture

Reaction Conditions

Y

Heating / Stirring

Post-Reaction

Y

Workup (Extraction)

Y

Purification (Chromatography)

Y

Product
(Aryl-substituted 2-chlorophenol)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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